Cas no 263010-13-5 (2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide)

2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide is a heterocyclic compound featuring a quinazoline core with carboxamide functionality at the 6-position. This structure imparts significant potential in pharmaceutical and agrochemical applications due to its ability to serve as a versatile intermediate or active moiety. The compound’s rigid fused-ring system enhances binding affinity in biological targets, while the carboxamide group offers opportunities for further derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a valuable building block for drug discovery and material science research. The presence of both hydrogen bond donors and acceptors within the molecule further contributes to its utility in molecular recognition studies.

2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide structure

263010-13-5 structure

Product Name:2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide

CAS No:263010-13-5

MF:C₉H₇N₃O₃

MW:205.170181512833

CID:1083101

PubChem ID:18796715

Update Time:2025-06-26

2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide
- 1,2,3,4-tetrahydro-2,4-dioxo-6-Quinazolinecarboxamide
- 2,4-dioxo-1H-quinazoline-6-carboxamide
- 6-Quinazolinecarboxamide, 1,2,3,4-tetrahydro-2,4-dioxo-
- LogP
- DTXSID00596352
- A847152
- AKOS015855791
- DB-067599
- AKOS022173971
- 263010-13-5
- 2,4-Dihydroxyquinazoline-6-carboxamide
- SCHEMBL8003910
- Inchi： 1S/C9H7N3O3/c10-7(13)4-1-2-6-5(3-4)8(14)12-9(15)11-6/h1-3H,(H2,10,13)(H2,11,12,14,15)
- InChI Key： BHBCYLNFICNWHR-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(N)=O)C=CC=2NC(N1)=O

Computed Properties

Exact Mass: 205.04881
Monoisotopic Mass: 205.04874109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 101Å²

Experimental Properties

PSA: 109.33

2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM213487-1g	2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide	263010-13-5	95%	1g	$729	2021-08-04
Chemenu	CM213487-1g	2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide	263010-13-5	95%	1g	$772	2024-07-28
Ambeed	A104227-1g	2,4-Dioxo-1,2,3,4-tetrahydroquinazoline-6-carboxamide	263010-13-5	95+%	1g	$780.0	2024-07-28